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Compound of Interest

Compound Name: Dicamba-methyl

Cat. No.: B166017

Dicamba-Methyl: A Comprehensive Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the chemical structure,
physicochemical properties, and mode of action of dicamba-methyl. The information is
presented to support research, scientific analysis, and drug development activities related to
this compound.

Chemical Identity and Structure

Dicamba-methyl is the methyl ester of dicamba, a selective herbicide.[1] Its chemical identity
is well-established through various nomenclature systems.

IUPAC Name: methyl 3,6-dichloro-2-methoxybenzoate[1][2]

CAS Number: 6597-78-0[1][2]

Molecular Formula: CoHsCl203[1][2]

SMILES: COC1=C(C=CC(=C1C(=0)OC)CNCI[1][2]
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e Synonyms: Methyl 3,6-dichloro-2-methoxybenzoate, Disugran, Racuza, Methyl 3,6-dichloro-
o-anisate[1][2]

The chemical structure of dicamba-methyl is depicted in the following diagram:
Caption: Chemical structure of dicamba-methyl.

Physicochemical Properties

A summary of the key physicochemical properties of dicamba-methyl is presented in the table
below. These properties are crucial for understanding its environmental fate, transport, and
biological interactions.

Property Value Source(s)
Molecular Weight 235.06 g/mol [1][2]
Melting Point 114-116 °C [2]

Boiling Point 311.4 °C at 760 mmHg [3]

Density 1.341 g/cm3 [3]

LogP (Octanol-Water Partition

Coeticient) 2.5-2.7886 [3][4]

Flash Point -26 °C [3]

Mode of Action: Synthetic Auxin

Dicamba-methyl, like its parent compound dicamba, acts as a synthetic auxin.[1][5][6] Auxins
are a class of plant hormones that regulate various growth and developmental processes.[7][8]
At herbicidal concentrations, synthetic auxins like dicamba disrupt these processes, leading to
uncontrolled and abnormal plant growth, which ultimately results in plant death.[6][7][8]

The following diagram illustrates the general auxin signaling pathway, which is the target of
dicamba'’s herbicidal activity.
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Dicamba (Synthetic Auxin)
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Caption: Simplified auxin signaling pathway and the action of dicamba.

Experimental Protocols

The determination of the physicochemical properties of dicamba-methyl follows established
scientific methodologies, often adhering to guidelines set by organizations such as the
Organisation for Economic Co-operation and Development (OECD).[2][9][10][11][12]

General Workflow for Physicochemical Characterization

The following diagram outlines a typical workflow for the experimental determination of the key
physicochemical properties of a chemical substance like dicamba-methyl.

Physicochemical Characterization Workflow

Obtain Pure Dicamba- MllyISaan

en pKa Determination
0 (Potentiometric or Spectrophotometric Titration)

- -
Melting Point Determinati Water Solubility Test
D
[(ngllmeu)j [B oiling Point j Density @, Fla kM‘hd)

~ Data Analysis and Reporting

Click to download full resolution via product page

Caption: Experimental workflow for physicochemical characterization.

Methodologies for Key Experiments

e Melting Point Determination: The melting point of dicamba-methyl can be determined using
the capillary method.[13][14][15] A small, powdered sample of the pure compound is packed
into a capillary tube and heated in a calibrated melting point apparatus. The temperature
range from the first sign of melting to complete liquefaction is recorded.[13][14][15]

o Water Solubility Determination: The flask method is a common technique to determine water
solubility.[16][17][18][19] An excess amount of dicamba-methyl is added to a known volume

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b166017?utm_src=pdf-body-img
https://www.benchchem.com/product/b166017?utm_src=pdf-body
https://en.wikipedia.org/wiki/OECD_Guidelines_for_the_Testing_of_Chemicals
https://grokipedia.com/page/OECD_Guidelines_for_the_Testing_of_Chemicals
https://www.oecd.org/en/publications/serials/oecd-guidelines-for-the-testing-of-chemicals-section-1_g1gha292.html
https://www.oecd.org/en/topics/sub-issues/testing-of-chemicals/test-guidelines.html
https://books.google.com/books/about/OECD_Guidelines_for_the_Testing_of_Chemi.html?id=HfvxCwAAQBAJ
https://www.benchchem.com/product/b166017?utm_src=pdf-body
https://www.benchchem.com/product/b166017?utm_src=pdf-body-img
https://www.benchchem.com/product/b166017?utm_src=pdf-body
https://www.pennwest.edu/_resources/docs/community/science-in-motion/determination-melting-point.pdf
https://www.sserc.org.uk/resources/chemistry-resources/chemistry-skills/melting-point-determination/
https://byjus.com/chemistry/determination-of-melting-point-of-an-organic-compound/
https://www.pennwest.edu/_resources/docs/community/science-in-motion/determination-melting-point.pdf
https://www.sserc.org.uk/resources/chemistry-resources/chemistry-skills/melting-point-determination/
https://byjus.com/chemistry/determination-of-melting-point-of-an-organic-compound/
https://pubs.acs.org/doi/pdf/10.1021/ac00099a025
https://www.scribd.com/doc/45009542/Procedure-for-Determining-Solubility-of-Organic-Compounds
https://www.quora.com/How-can-you-determine-the-solubility-of-organic-compounds
https://www.utsc.utoronto.ca/webapps/chemistryonline/production/solubility.php
https://www.benchchem.com/product/b166017?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166017?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

of water in a flask. The mixture is agitated at a constant temperature until equilibrium is
reached. The solution is then filtered, and the concentration of dicamba-methyl in the
agueous phase is determined analytically, typically by High-Performance Liquid
Chromatography (HPLC) or Gas Chromatography (GC).[16]

» Vapor Pressure Measurement: The gas saturation method can be used to determine the
vapor pressure of dicamba-methyl.[20][21][22][23][24] A stream of inert gas is passed over
a sample of the compound at a constant temperature at a rate slow enough to ensure
saturation. The amount of substance transported by the gas is then determined, from which
the vapor pressure can be calculated.[21][22][24]

Spectral Data

Spectral data is essential for the structural elucidation and quantification of dicamba-methyl.
Mass spectrometry (MS) and infrared (IR) spectroscopy are key analytical techniques. The
NIST WebBook provides access to mass and IR spectra for dicamba-methyl.[25][26]
PubChem also provides spectral information.[1]

Disclaimer: This document is intended for informational purposes for a technical audience. All
laboratory work should be conducted in accordance with established safety protocols and
regulatory guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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